2-tert-Butylanthraquinone

• CAS No.: 84-47-9
• Product Name: 2-tert-Butylanthraquinone
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 2-tert-butylanthracene-9,10-dione
• Standard InChI: InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
• Standard InChIKey: YTPSFXZMJKMUJE-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
• Melting Point: 99.0 °C
• Synonyms: 2-(1,1-dimethylethyl)-10-anthracenedione;2-tert-Butyl-9,10-anthraquinone;2-tert-Butylanthra-9,10-quinone;9,10-Anthracenedione, 2-(1,1-dimethylethyl)-;beta-tert-Butylanthraquinone;LABOTEST-BB LT00159624;2-T-BUTYLANTHRAQUINONE;2-TERT-BUTYLANTHRAQUINONE
• Reference: 1: Yamaguchi T, Yamaguchi E, Itoh A. Cross-Dehydrogenative C-H Amination of; Indoles under Aerobic Photo-oxidative Conditions. Org Lett. 2017 Mar; 17;19(6):1282-1285. doi: 10.1021/acs.orglett.7b00026. Epub 2017 Mar 8. PubMed; PMID: 28272890.; ; ; 2: Araki N, Ohno K, Nakai M, Takeyoshi M, Iida M. Screening for androgen receptor; activities in 253 industrial chemicals by in vitro reporter gene assays using; AR-EcoScreen cells. Toxicol In Vitro. 2005 Sep;19(6):831-42. PubMed PMID:; 15950433.
• PubChem Compound: 66532
• Last Modified: Nov 11 2021